1-[2-(4-Fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one

• IUPAC Name: 1-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone
• InChI: InChI=1S/C12H10FNOS/c1-7-11(8(2)15)16-12(14-7)9-3-5-10(13)6-4-9/h3-6H,1-2H3
• InChI Key: GIOHCCCZFNTYNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)F)C(=O)C
• Molecular Formula: C12H10FNOS
• Molecular Weight: 235.28 g/mol

Description

The compound “1-[2-(4-Fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one” is a biochemical reagent. It can be used as a biological material or organic compound for life science related research.

Physical And Chemical Properties Analysis

The compound “1-[2-(4-Fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one” has a molecular weight of 228.27. The storage temperature is 4 degrees Celsius.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structural characterization of derivatives related to "1-[2-(4-Fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one" have been extensively studied. For instance, Kariuki, Abdel-Wahab, and El‐Hiti (2021) synthesized isostructural thiazole derivatives and performed structural determination by single crystal diffraction, revealing the planar nature of these molecules apart from the fluorophenyl groups, which are oriented roughly perpendicular to the rest of the molecule (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).

Antioxidant Properties

Drapak et al. (2019) conducted a study on the antioxidant activities of new derivatives of this compound using QSAR-analysis. This research determined that parameters like molecular structure significantly affect the antioxidant properties, thereby contributing to the theoretical basis for designing new potential antioxidants (Drapak et al., 2019).

Anticancer and Antimicrobial Applications

Mahmoud et al. (2021) utilized a derivative as a building block for synthesizing novel compounds with potential anti-breast cancer activity. Their findings revealed promising activities of several compounds against MCF-7 tumor cells (Mahmoud et al., 2021). Additionally, Jagadale et al. (2020) synthesized new thiazolyl-1,2,3-triazolyl-alcohol derivatives and evaluated their antimicrobial properties, finding promising activity against several microbial strains (Jagadale et al., 2020).

Fluorophores for Aluminium(III) Detection

Lambert et al. (2000) explored the use of phenyl-2-thiazoline derivatives containing the fluorophore for selective Al3+ detection, which could have applications in studying intracellular Al3+ concentrations (Lambert et al., 2000).

Safety and Hazards

The compound has several hazard statements: H302, H315, H319, H335. These indicate that it’s harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of action

The compound “1-[2-(4-Fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one” is a thiazole derivative. Thiazoles are a class of organic compounds that have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, and anticancer activities

Mode of action

Many thiazole derivatives are known to interact with various enzymes and receptors in the body, leading to their diverse biological activities .

Biochemical pathways

Without specific information on the compound, it’s difficult to determine the exact biochemical pathways it might affect. Thiazole derivatives can interact with a variety of biochemical pathways depending on their specific structures and targets .

Pharmacokinetics

These properties can vary widely among different compounds and are influenced by factors such as the compound’s chemical structure and the patient’s physiology .

Result of action

Thiazole derivatives can have a wide range of effects depending on their specific targets and modes of action .